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Compound of Interest

Compound Name: IR-792 perchlorate

Cat. No.: B1518422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

IR-792 perchlorate, a near-infrared cyanine dye. The information is intended to support

researchers, scientists, and professionals in drug development in the safe handling and use of

this compound.

Chemical and Physical Properties
IR-792 perchlorate is a gold-green crystalline powder.[1] Key physical and chemical properties

are summarized in the table below.

Property Value Reference

CAS Number 207399-10-8 [1][2]

Molecular Formula C42H49ClN2O4S [1][2]

Molecular Weight 713.37 g/mol [2]

Appearance Gold, green powder, crystalline [1]

Melting Point 201 - 203 °C [1][2]

Solubility No data available [1]

λmax 792 nm [2]
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Hazard Identification and Toxicology
Specific quantitative toxicological data for IR-792 perchlorate, such as LD50 and LC50 values,

are not available.[1] The toxicological properties of this specific compound have not been

thoroughly investigated.[3] However, the safety considerations for IR-792 perchlorate are

informed by the known hazards of its two main components: the cyanine dye structure and the

perchlorate anion.

Perchlorate Anion Toxicity
The primary toxicological concern with perchlorate salts is their effect on the thyroid gland.[4][5]

Perchlorate competitively inhibits the sodium-iodide symporter (NIS), which is responsible for

iodide uptake into the thyroid.[6][7] This can disrupt the production of thyroid hormones, which

are crucial for metabolism and development.[5][6]
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Cyanine Dye Toxicity
General safety precautions for handling cyanine dyes should be followed. While specific toxicity

data for IR-792 is unavailable, some cyanine dyes can cause skin and eye irritation.[8]

Inhalation of dust should be avoided.

Handling Precautions and Personal Protective
Equipment (PPE)
Given the unknown specific toxicity of IR-792 perchlorate, cautious handling is essential. The

following procedures are recommended.
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Start: Handling IR-792 Perchlorate

 Risk Assessment |  Review SDS and available literature

 Personal Protective Equipment (PPE) |  Safety Goggles (EN 166) 
 Nitrile Gloves (EN 374) 

 Lab Coat

 Handling Procedures |  Use in a well-ventilated area or fume hood 
 Avoid dust formation 

 Avoid contact with skin and eyes 
 Do not eat, drink, or smoke

 Storage |  Store in a cool, dry, well-ventilated place 
 Keep container tightly closed

 Spill Response |  Avoid dust formation 
 Absorb with inert material 

 Dispose of as hazardous waste

 Waste Disposal |  Dispose of in accordance with local regulations

End: Procedure Complete

Click to download full resolution via product page
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Engineering Controls
Work in a well-ventilated area. For procedures that may generate dust, use a chemical fume

hood.

Personal Protective Equipment
Eye Protection: Wear chemical safety goggles that meet government standards such as

NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle with gloves.[1] Nitrile gloves are a suitable option. Gloves must be

inspected before use and removed using the proper technique to avoid skin contact.[1]

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: In case of skin contact, wash off with soap and plenty of water.[1]

Eye Contact: Flush eyes with water as a precaution.[1]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[1]

In all cases of exposure, seek medical attention if symptoms persist.

Storage and Disposal
Storage: Store in a cool place. Keep the container tightly closed in a dry and well-ventilated

place.[1] Sigma-Aldrich recommends storage at room temperature.[4]

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

environmental regulations.

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of IR-792 perchlorate are not

publicly available. Researchers planning to use this compound should develop their own

protocols based on the intended application and the safety information provided in this guide.

Any in vivo studies should be conducted under approved animal care and use protocols.

Conclusion
While specific toxicological data for IR-792 perchlorate is lacking, a conservative approach to

handling based on the known hazards of perchlorates and general safety practices for cyanine

dyes is recommended. Adherence to the handling precautions and use of appropriate personal

protective equipment outlined in this guide will help to minimize the risk of exposure and ensure

a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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